Cas no 1152926-89-0 (1-{(3,4-dimethylphenyl)methylamino}propan-2-ol)

• Product Name: 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol
• CAS No: 1152926-89-0
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5176605
• PubChem ID: 43220826
• Update Time: 2026-03-05

1-{(3,4-dimethylphenyl)methylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[(3,4-dimethylphenyl)methyl]amino]-
• 1-((3,4-Dimethylbenzyl)amino)propan-2-ol
• 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol

• Inchi： 1S/C12H19NO/c1-9-4-5-12(6-10(9)2)8-13-7-11(3)14/h4-6,11,13-14H,7-8H2,1-3H3
• InChI Key： YFCMMYPPRHQZQF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C(C)=C1)C(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol

Comprehensive Overview of 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol (CAS No. 1152926-89-0)

1-{(3,4-dimethylphenyl)methylamino}propan-2-ol (CAS No. 1152926-89-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its 3,4-dimethylphenyl and propan-2-ol functional groups, is often studied for its role in drug development and biochemical interactions. Researchers and industry professionals frequently search for terms like "synthesis of 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol", "CAS 1152926-89-0 applications", and "methylamino propanol derivatives", reflecting the growing interest in this molecule.

The compound's structure features a methylamino group attached to a propan-2-ol backbone, which is further linked to a 3,4-dimethylphenyl ring. This arrangement is particularly intriguing for its potential in modulating biological activity, making it a candidate for further exploration in medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have also highlighted the importance of such compounds, as they align with the demand for sustainable and efficient synthetic pathways. Searches for "eco-friendly synthesis of 1152926-89-0" and "computational modeling of methylamino propanol derivatives" underscore this shift in focus.

In addition to its pharmaceutical relevance, 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol is also of interest in material science. Its aromatic and aliphatic components make it a versatile building block for designing advanced polymers and coatings. Queries like "1152926-89-0 in polymer chemistry" and "thermal stability of 3,4-dimethylphenyl derivatives" are common among researchers exploring these applications. The compound's potential to enhance material properties while maintaining biocompatibility is a key area of investigation.

From a synthetic perspective, the preparation of 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol involves multi-step organic reactions, often starting from readily available precursors like 3,4-dimethylbenzaldehyde and methylamine. Optimizing these processes to improve yield and purity is a recurring theme in literature, with searches such as "high-yield synthesis of CAS 1152926-89-0" and "purification methods for methylamino propanol compounds" reflecting this priority. Advances in catalytic systems and solvent-free methodologies are also being explored to align with green chemistry principles.

The pharmacological profile of 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol is another area of active research. Preliminary studies suggest its potential as a modulator of certain enzymatic pathways, though detailed mechanistic insights are still under investigation. Researchers often look for "biological activity of 1152926-89-0" and "structure-activity relationship of 3,4-dimethylphenyl derivatives" to guide their work. The compound's ability to interact with biological targets while minimizing off-effects is a critical consideration in drug design.

In conclusion, 1-{(3,4-dimethylphenyl)methylamino}propan-2-ol (CAS No. 1152926-89-0) represents a promising compound with diverse applications in pharmaceuticals, materials science, and beyond. Its structural uniqueness and adaptability to modern synthetic and computational techniques make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, queries like "future directions for 1152926-89-0 research" and "industrial applications of methylamino propanol derivatives" will likely drive further innovation in this field.